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Compound of Interest

Compound Name: (8-Chloroquinolin-6-yl)methanol
CAS No.: 916812-10-7
Cat. No.: B11716124

Get Quote

Executive Summary & Compound Profile

Target Compound: (8-Chloroquinolin-6-yl)methanol Chemical Class: Halogenated Nitrogen
Heterocycle (Quinoline derivative) Physical State: Solid (typically off-white to yellow
powder/crystals) Primary Disposal Classification:Halogenated Organic Waste[1][2]

Proper disposal of (8-Chloroquinolin-6-yl)methanol is critical not only for regulatory
compliance but to prevent the formation of toxic byproducts (such as dioxins) during
incineration.[1][2] As a halogenated quinoline, this compound possesses distinct environmental
hazards—specifically aquatic toxicity and persistence—that mandate segregation from
standard organic waste streams.[1]

Hazard Identification Summary
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Hazard Category GHS Classification Risk Description

Harmful if swallowed.[1][2][3]

Acute Toxicity Category 4 (Oral) Quinolines can exhibit
neurotoxic effects.[1][4]

Causes skin irritation and

Skin/Eye Irritation Category 2/2A ) o
serious eye irritation.[1][2]
Very toxic to aquatic life.[1][2]
Environmental Aquatic Acute 1 Must not enter sewage
systems.[1][5]
Releases HCI/CIlz upon
Chemical Halogenated combustion; requires scrubbed

incineration.[1][2]

Pre-Disposal Handling & Segregation

Core Directive: The presence of the Chlorine atom at position 8 dictates the waste stream.[1]
You must never dispose of this compound down the drain or in general "Non-Halogenated"

solvent waste.[1]

A. Waste Stream Segregation

To ensure safety and minimize disposal costs, segregate waste at the point of generation.
e Solid Waste (Pure Substance/Contaminated Solids):

o Container: Clear, wide-mouth polyethylene (HDPE) or glass jar.

o Labeling: Must read "Hazardous Waste - Solid, Toxic."[1][2]

o Constituents: List "(8-Chloroquinolin-6-yl)methanol" explicitly. Do not use abbreviations.
e Liquid Waste (Mother Liquors/Solutions):

o Solvent Compatibility: If dissolved in halogenated solvents (DCM, Chloroform), use the
Halogenated Waste carboy.[1]
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o Non-Halogenated Solvents: If dissolved in Methanol or DMSO, the mixture becomes
Halogenated Waste by contamination.[1]

o Rule of Thumb: If the halogenated content >1-2%, the entire volume is treated as
halogenated.[1]

B. Chemical Compatibility Check

Before adding to a central waste container, verify compatibility to prevent runaway reactions.

» Incompatible with: Strong oxidizing agents (e.g., Nitric Acid, Peroxides) and strong acids
(exothermic protonation of the quinoline nitrogen).[1]

» Action: Neutralize any reactive species before adding to the organic waste carboy.[1]

Disposal Workflow (Decision Logic)

The following flowchart illustrates the decision-making process for disposing of (8-
Chloroquinolin-6-yl)methanol in various experimental states.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Chloroquine
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroquine
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroquine
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroquine
https://www.benchchem.com/product/b11716124/docs?utm_src=pdf-body#proper-disposal-procedures-8-chloroquinolin-6-yl-methanol
https://www.benchchem.com/product/b11716124/docs?utm_src=pdf-body#proper-disposal-procedures-8-chloroquinolin-6-yl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11716124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Stream B: !
Non-Halogenated Waste |
(DO NOT USE) |

|
Waste Generation: !
(8-Chloroquinolin-6-yl)methanol :

Determine Physical State

Solid/Debris

Solid Waste Liquid Waste
(Powder, Filter Paper, Gloves) (Reaction Mixture, Wash)

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

y

Segregate into
Solid Hazardous Waste Container

No (e.g., MeOH, DMSO)

CRITICAL RULE:
Adding Halogenated Compound
converts stream to Halogenated

Incineration

Stream A:
Halogenated Organic Waste

High-Temp Incineration
(with Acid Scrubbing)

Approved TSDF
(Treatment, Storage, Disposal Facility)

Click to download full resolution via product page

Figure 1: Decision logic for segregating (8-Chloroquinolin-6-yl)methanol waste streams. Note
that liquid mixtures become "Halogenated" regardless of the base solvent.[1]
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Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Powder & Contaminated
Debris)

Applicability: Expired pure compound, contaminated weighing boats, filter paper, gloves.[1]

o Collection: Place items immediately into a dedicated wide-mouth jar or double-bagged
hazardous waste bag.

o Labeling: Affix a hazardous waste tag.
o Chemical Name: (8-Chloroquinolin-6-yl)methanol.[1][Z]
o Hazards: Toxic, Irritant.[1][4][6]

o Sealing: Ensure the container is vapor-tight. If using bags, use the "gooseneck" taping
method to seal.

o Transfer: Move to the Satellite Accumulation Area (SAA) immediately.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, rotary evaporator condensates.[1]

o Selection: Choose the Halogenated Solvent waste carboy (typically red or yellow tagged).[1]
o Compatibility Test: Ensure the carboy does not contain strong oxidizers.[1]

e Transfer: Use a funnel to prevent spillage. Pour the solution slowly.

e Logging: Immediately record the volume and concentration (approximate) on the waste log
sheet attached to the carboy.

o Entry: "Halogenated Organics with Trace Quinolines."[1]

Protocol C: Empty Containers

Applicability: Original glass vials or bottles.[1]
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» Triple Rinse: Rinse the empty vial three times with a compatible solvent (e.g., Acetone or
Methanol).[1]

» Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container (Protocol B).

[1]
» Defacing: Deface the original label using a marker.[1]

o Glass Disposal: If the vial is intact and triple-rinsed, it may often be discarded in "Glass
Disposal" boxes (verify local institutional rules).[1] If in doubt, treat as Solid Hazardous
Waste.[1]

Emergency Spill Response

In the event of a spill outside of a fume hood, immediate action is required to prevent exposure
and environmental contamination.

Phase Action Steps
Evacuate the immediate area. Alert nearby
1. Isolate )
personnel. Post "Do Not Enter"” signs.[1][7]
Don PPE: Nitrile gloves (double gloved
2. Protect recommended), lab coat, safety goggles.[1] Use
a P95/N95 respirator if dust is present.[1]
Solids: Cover with wet paper towels to prevent
3. Contain dust dispersion.Liquids: Surround with

absorbent socks or vermiculite.

Scoop material into a hazardous waste bag. Do

not sweep dry dust (aerosol risk).[1] Clean area
4.[1][2] Clean )

with soap and water; collect all cleanup

materials as hazardous waste.[1][8]

Regulatory Compliance & Documentation

* RCRA Classification (USA): While not explicitly P- or U-listed by specific CAS, this
compound is regulated as a characteristic waste if it exhibits toxicity (D004-D043) or
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ignitability (DO01) via its solvent.[1][2] It falls under 40 CFR 261.3 (Mixture Rule) when mixed
with solvents.[1]

e European Waste Code (EWC):

o 16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.[1]

o 07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. campusoperations.temple.edu [campusoperations.temple.edu]

o To cite this document: BenchChem. [Proper Disposal Procedures: (8-Chloroquinolin-6-
yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11716124/docs#proper-disposal-procedures-8-
chloroquinolin-6-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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